Cas no 1805968-00-6 (2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805968-00-6
• MF: C₆H₄Br₂F₂N₂O₂S
• MW: 365.977965354919
• CID: 4848726
• Update Time: 2025-11-04

2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C6H4Br2F2N2O2S/c7-4-3(6(9)10)2(15(11,13)14)1-12-5(4)8/h1,6H,(H2,11,13,14)
• InChI Key： TUCWLQBCOXDOLP-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1C(F)F)S(N)(=O)=O)Br

Computed Properties

• Exact Mass: 365.831
• Monoisotopic Mass: 363.833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4

Additional information on 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide

Recent Advances in the Study of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805968-00-6)

2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805968-00-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-sulfonamide scaffold and halogenated substituents, exhibits promising pharmacological properties, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its potential applications in targeting specific biological pathways, making it a subject of intense scientific investigation.

The synthesis of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide involves a multi-step process that includes bromination, difluoromethylation, and sulfonamide formation. Researchers have optimized these steps to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The compound's structural features, such as the electron-withdrawing bromo and difluoromethyl groups, contribute to its reactivity and binding affinity toward biological targets, particularly enzymes involved in inflammatory and infectious diseases.

One of the most notable findings in recent research is the compound's inhibitory activity against bacterial sulfonamide-resistant strains. A 2024 study demonstrated that 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide effectively targets dihydropteroate synthase (DHPS), an enzyme critical for folate synthesis in bacteria. This activity was observed even in strains resistant to traditional sulfonamide antibiotics, suggesting its potential as a next-generation antimicrobial agent. The study, conducted by a team at the University of Cambridge, highlighted the compound's unique mechanism of action, which involves irreversible binding to the DHPS active site.

In addition to its antimicrobial properties, 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide has shown promise in cancer research. Preliminary in vitro studies indicate that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated pyridine-dependent metabolic pathways. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound induced apoptosis in colorectal cancer cells by disrupting mitochondrial function. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation improvements. Recent work published in Molecular Pharmaceutics (2024) proposed a nanoparticle-based delivery system to enhance the compound's solubility and tissue penetration. Such advancements are critical for advancing this compound toward preclinical and clinical trials.

In conclusion, 2,3-Dibromo-4-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805968-00-6) represents a versatile and pharmacologically active molecule with applications in antimicrobial and anticancer research. Ongoing studies aim to optimize its chemical properties and delivery mechanisms to unlock its full therapeutic potential. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in the era of antibiotic resistance and precision oncology.